Cyclogregatin

• CAS: 120167-25-1
• Synonyms: cyclogregatin
• Molecular Formula: C15H18O4
• Molecular Weight: 262.3 g/mol
• SMILES: CCC=CC=CC1(C(=O)C2=C(O1)OC(CC2=O)C)C
• InChI: InChI=1S/C15H18O4/c1-4-5-6-7-8-15(3)13(17)12-11(16)9-10(2)18-14(12)19-15/h5-8,10H,4,9H2,1-3H3/b6-5+,8-7+
• InChIKey: CELZYTLJFHLTOR-BSWSSELBSA-N

Researchers needing a gregatin-family quorum-sensing (QS) inhibitor with the strongest activity in C. violaceum models should select Cyclogregatin over other gregatins (IC50 26 µM vs. 344 µM for Gregatin A). Its cyclized furo[2,3-b]pyran-3,4-dione core yields divergent activity profiles-active in C. violaceum QS assays while entirely inactive in P. aeruginosa reporters (>500 µM), making it an ideal species-specific probe and negative control. Additionally, its 5- to 10-fold lower antimicrobial potency than Gregatin A renders it a valuable low-potency comparator for synergy screening. - QS Inhibition: C. violaceum IC50 26 µM; viability-sparing (IC50 >1 mM) - Antimicrobial: Broad-spectrum, MIC 5-10× higher than Gregatin A - Supply: Custom synthesis available; inquire for batch-specific purity & lead time.

Cyclogregatin — A Cyclized Tetronic Acid Derivative for Antimicrobial and QS Research

Cyclogregatin (CAS 120167-25-1) is a secondary metabolite isolated from submerged cultures of Aspergillus panamensis [1]. It belongs to the tetronic acid derivative family and is structurally distinguished from related gregatins by its cyclized furo[2,3‑b]pyran‑3,4‑dione core, rather than the open‑chain furanone framework found in Gregatin A–D [1]. Cyclogregatin exhibits antimicrobial activity against Gram‑positive and Gram‑negative bacteria, antifungal activity against filamentous fungi and yeasts, and cytotoxic activity toward Ehrlich carcinoma ascitic cells [1]. More recent profiling demonstrates quorum‑sensing (QS) inhibitory activity in Chromobacterium violaceum, while the compound is essentially inactive in Pseudomonas aeruginosa QS reporter systems [2].

Scaffold Cyclized furo[2,3‑b]pyran‑3,4‑dione core distinct from open‑chain gregatins

QS Research Supports QS inhibitor screening in C. violaceum; negative‑control context for P. aeruginosa systems

Antimicrobial Attenuated‑activity profile for comparator studies and synergy screening

• [1] Anke H, Casser I, Schrage M, Steglich W. Cyclogregatin, a new metabolite from Aspergillus panamensis. J Antibiot (Tokyo). 1988 Nov;41(11):1681-4. doi: 10.7164/antibiotics.41.1681. View Source
• [2] Jeppesen KD, et al. Gregatins, a Group of Related Fungal Secondary Metabolites, Inhibit Aspects of Quorum Sensing in Gram-Negative Bacteria. Front Microbiol. 2022 Jul 5;13:934235. doi: 10.3389/fmicb.2022.934235. View Source

Why Cyclogregatin Cannot Substitute for Gregatin A or Other Gregatins

Although Cyclogregatin is co‑isolated with Gregatin A from the same producing organism, the two molecules differ fundamentally in their core scaffold: Cyclogregatin is a cyclized furo[2,3‑b]pyran‑3,4‑dione, whereas Gregatin A retains the non‑cyclized furanone structure [1]. This structural distinction translates into systematically lower antimicrobial and cytotoxic potency — the MIC of Cyclogregatin is 5‑ to 10‑fold higher than that of Gregatin A across most sensitive strains [1]. Conversely, in certain quorum‑sensing contexts, Cyclogregatin shows greater inhibitory activity than Gregatin A (e.g., violacein production in C. violaceum), while being strikingly inactive in P. aeruginosa QS reporters where Gregatin A and Gregatin D are active [2]. The pattern is one of divergent activity profiles rather than simple attenuation, meaning that generic substitution with a sister gregatin risks both loss of specific QS effects in C. violaceum models and introduction of unintended potency shifts in other assays [1][2].

Scaffold mismatch

Cyclized furopyran‑dione vs. open‑chain furanone of Gregatin A alters target engagement and activity profile.

Divergent QS selectivity

Active in C. violaceum QS but inactive in P. aeruginosa reporters, opposite to Gregatin A/D; model‑specific outcomes may shift.

Attenuated antimicrobial potency

Systematically higher MIC than Gregatin A across most strains limits direct substitution in potency‑critical assays.

• [1] Anke H, Casser I, Schrage M, Steglich W. Cyclogregatin, a new metabolite from Aspergillus panamensis. J Antibiot (Tokyo). 1988 Nov;41(11):1681-4. doi: 10.7164/antibiotics.41.1681. View Source
• [2] Jeppesen KD, et al. Gregatins, a Group of Related Fungal Secondary Metabolites, Inhibit Aspects of Quorum Sensing in Gram-Negative Bacteria. Front Microbiol. 2022 Jul 5;13:934235. doi: 10.3389/fmicb.2022.934235. View Source

Differentiation Evidence: Cyclogregatin vs. Closest Analogs

Antimicrobial MIC: Cyclogregatin vs. Gregatin A

In the original isolation study, Cyclogregatin was directly compared with Gregatin A in a serial dilution assay against a panel of 12 bacterial and yeast strains [1]. Cyclogregatin showed consistently higher MIC values than Gregatin A, with the former exhibiting an MIC 5‑ to 10‑fold greater across most sensitive organisms [1]. Representative examples: against Bacillus brevis ATCC 9999, Cyclogregatin MIC = 10 µg/mL vs. Gregatin A MIC = 1 µg/mL; against Bacillus subtilis ATCC 6633, Cyclogregatin MIC = 5 µg/mL vs. Gregatin A MIC = 0.5 µg/mL; against Micrococcus luteus, Cyclogregatin MIC = 1 µg/mL vs. Gregatin A MIC < 0.5 µg/mL [1].

Antimicrobial MIC (µg/mL)

Head-to-head

Cyclogregatin MIC 5‑ to 10‑fold higher than Gregatin A. B. brevis: Cyclo 10 vs. Gregatin A 1 B. subtilis: 5 vs. 0.5 M. luteus: 1 vs.

Supports antimicrobial screening context; attenuated-activity comparator profile

Serial dilution assay; full panel in original publication

Cytotoxicity (Ehrlich carcinoma)

Head-to-head

Complete growth inhibition: Cyclo 25 µg/mL vs. Gregatin A 10 µg/mL 2.5‑fold higher concentration required

Supports cytotoxicity endpoint review; lower potency may be advantageous for selectivity studies

7 × 10⁵ cells/mL

QS Inhibition (C. violaceum IC50)

Cross-study comparable

Cyclogregatin 26 µM Gregatin A 344 µM Gregatin D 210 µM Desmethyl‑gregatin A 14 µM

Supports QS inhibitor screening context; ranked inhibitory activity within gregatin series

Violacein production assay; viability‑sparing profile

P. aeruginosa QS Reporters (IC50)

Cross-study comparable

Cyclogregatin: >500 µM (not active) in lasB, pqsA; inactive in rhlA, PAO1 Gregatin A: lasB 228, rhlA 516, pqsA 203 µM

Supports negative‑control context for P. aeruginosa QS assays; inactive across all tested pathways

Non‑linear regression could not be plotted for Cyclogregatin

Scaffold Identity

Class-level

Furo[2,3‑b]pyran‑3,4‑dione (cyclized) vs. 3‑acyl‑5‑methoxy‑2(5H)‑furanone (non‑cyclized)

Scaffold topology may underpin divergent QS and antimicrobial profiles; SAR probe context

Interconversion not achievable; confirmed by total synthesis

Physicochemical Profile

Supporting evidence

mp 150–155 °C; colorless solid; soluble in MeOH, Me2CO, CHCl3; poorly water‑soluble; distinct TLC behavior

Solid‑state form may simplify handling and formulation; chromatographic identity check

Gregatin A is an oil; TLC with vanillin‑H2SO4 (orange)

Evidence Dimension	Antimicrobial activity (MIC, µg/mL) against Gram‑positive and Gram‑negative bacteria and yeasts
Target Compound Data	B. brevis 10, B. subtilis 5, M. luteus 1, S. aureus 50, E. coli K-12 10, C. albicans 50, R. glutinis 50, etc. (full panel in Table 2 of [1])
Comparator Or Baseline	Gregatin A: B. brevis 1, B. subtilis 0.5, M. luteus <0.5, S. aureus >50, E. coli K-12 2, C. albicans 10, R. glutinis >50, etc.
Quantified Difference	Cyclogregatin MIC is 5‑ to 10‑fold higher than Gregatin A for most sensitive strains
Conditions	Serial dilution assay in nutrient broth (NB) or MM2/YMG media; specific test conditions as per references 4 and 5 in the original publication

Why This Matters

This quantitative MIC comparison demonstrates that Cyclogregatin is consistently less potent than Gregatin A, meaning that researchers requiring a tetronic acid derivative with attenuated antibacterial activity — for selectivity profiling or synergy studies — should specifically select Cyclogregatin rather than Gregatin A.

• [1] Anke H, Casser I, Schrage M, Steglich W. Cyclogregatin, a new metabolite from Aspergillus panamensis. J Antibiot (Tokyo). 1988 Nov;41(11):1681-4. doi: 10.7164/antibiotics.41.1681. View Source

Cytotoxicity in Ehrlich Carcinoma Cells

In the same 1988 study, Cyclogregatin and Gregatin A were tested for cytotoxicity against Ehrlich carcinoma ascitic cells at 7 × 10⁵ cells/mL [1]. Cyclogregatin achieved complete growth inhibition at 25 µg/mL, whereas Gregatin A required only 10 µg/mL to produce the same effect [1]. This corresponds to a 2.5‑fold higher concentration required for Cyclogregatin to match the cytotoxicity of Gregatin A [1].

Cytotoxicity (Ehrlich carcinoma)

Head-to-head

Complete growth inhibition: Cyclo 25 µg/mL vs. Gregatin A 10 µg/mL 2.5‑fold higher concentration required

Supports cytotoxicity endpoint review; lower potency may be advantageous for selectivity studies

7 × 10⁵ cells/mL

Evidence Dimension	Complete growth inhibition concentration (µg/mL) against Ehrlich carcinoma ascitic cells
Target Compound Data	25 µg/mL
Comparator Or Baseline	Gregatin A: 10 µg/mL
Quantified Difference	Cyclogregatin requires 2.5‑fold higher concentration than Gregatin A for complete growth inhibition
Conditions	Ehrlich carcinoma ascitic cells (7 × 10⁵ cells/mL); test according to reference 6 in the original publication

Why This Matters

This data establishes that Cyclogregatin is less cytotoxic than Gregatin A in this model, which may be advantageous in experimental settings where reduced cytotoxicity is desired without abandoning the tetronic acid chemotype entirely.

• [1] Anke H, Casser I, Schrage M, Steglich W. Cyclogregatin, a new metabolite from Aspergillus panamensis. J Antibiot (Tokyo). 1988 Nov;41(11):1681-4. doi: 10.7164/antibiotics.41.1681. View Source

Quorum‑Sensing Inhibition in C. violaceum

A 2022 screen of >10,000 fungal extracts identified Cyclogregatin as a QS inhibitor in C. violaceum, with an IC50 of 26 µM for violacein production [1]. In the same assay, Gregatin A showed an IC50 of 344 µM and Gregatin D showed 210 µM, while desmethyl‑gregatin A was the most potent at 14 µM [1]. Thus, Cyclogregatin is 13.2‑fold more potent than Gregatin A and 8.1‑fold more potent than Gregatin D as a QS inhibitor in this model, but 1.9‑fold less potent than desmethyl‑gregatin A [1].

QS Inhibition (C. violaceum IC50)

Cross-study comparable

Cyclogregatin 26 µM Gregatin A 344 µM Gregatin D 210 µM Desmethyl‑gregatin A 14 µM

Supports QS inhibitor screening context; ranked inhibitory activity within gregatin series

Violacein production assay; viability‑sparing profile

Evidence Dimension	IC50 (µM) for inhibition of violacein production (QS reporter) in C. violaceum
Target Compound Data	26 µM
Comparator Or Baseline	Gregatin A: 344 µM; Gregatin D: 210 µM; Desmethyl‑gregatin A: 14 µM
Quantified Difference	Cyclogregatin IC50 is 13.2‑fold lower (more potent) than Gregatin A, 8.1‑fold lower than Gregatin D, but 1.9‑fold higher than desmethyl‑gregatin A
Conditions	C. violaceum violacein production assay; viability assessed in parallel by resazurin staining; compound concentrations that did not affect viability were used

Why This Matters

This finding establishes Cyclogregatin as a significantly stronger QS inhibitor in C. violaceum than Gregatin A and D, making it the preferred choice among gregatins for QS research in this widely‑used Gram‑negative model organism.

• [1] Jeppesen KD, et al. Gregatins, a Group of Related Fungal Secondary Metabolites, Inhibit Aspects of Quorum Sensing in Gram-Negative Bacteria. Front Microbiol. 2022 Jul 5;13:934235. doi: 10.3389/fmicb.2022.934235. View Source

QS Pathway Activity in P. aeruginosa

When the same set of compounds was tested against P. aeruginosa QS reporters, Cyclogregatin was scored as not active (IC50 > 500 µM) in the lasB‑GFP and pqsA‑GFP assays and completely inactive in the rhlA‑GFP and PAO1‑GFP assays [1]. In contrast, Gregatin A showed IC50 values of 228 µM (lasB‑GFP), 516 µM (rhlA‑GFP), and 203 µM (pqsA‑GFP), while Gregatin D gave IC50 values of 282 µM, 398 µM, and 294 µM in the respective assays [1]. None of the gregatins were active in the PAO1‑GFP assay [1].

P. aeruginosa QS Reporters (IC50)

Cross-study comparable

Cyclogregatin: >500 µM (not active) in lasB, pqsA; inactive in rhlA, PAO1 Gregatin A: lasB 228, rhlA 516, pqsA 203 µM

Supports negative‑control context for P. aeruginosa QS assays; inactive across all tested pathways

Non‑linear regression could not be plotted for Cyclogregatin

Evidence Dimension	IC50 (µM) for inhibition of lasB‑GFP, rhlA‑GFP, and pqsA‑GFP reporters in P. aeruginosa
Target Compound Data	lasB‑GFP: >500 µM (not active); rhlA‑GFP: not active; pqsA‑GFP: >500 µM (not active); PAO1‑GFP: not active
Comparator Or Baseline	Gregatin A: lasB 228 µM, rhlA 516 µM, pqsA 203 µM; Gregatin D: lasB 282 µM, rhlA 398 µM, pqsA 294 µM; both not active in PAO1‑GFP
Quantified Difference	At least 2.2‑ to >5‑fold less active (higher IC50) than Gregatin A and D across all three P. aeruginosa QS pathways; scored as non‑active
Conditions	P. aeruginosa PAO1 reporter strains; compounds scored as 'non‑active' when a non‑linear regression curve could not be plotted due to lack of inhibitory activity

Why This Matters

The stark inactivity of Cyclogregatin in P. aeruginosa QS reporters, in contrast to Gregatin A and D, indicates that the cyclized scaffold loses all detectable activity against this clinically relevant pathogen's QS systems. Researchers studying inter‑species QS divergence may specifically require Cyclogregatin as a negative control or to rule out P. aeruginosa activity.

• [1] Jeppesen KD, et al. Gregatins, a Group of Related Fungal Secondary Metabolites, Inhibit Aspects of Quorum Sensing in Gram-Negative Bacteria. Front Microbiol. 2022 Jul 5;13:934235. doi: 10.3389/fmicb.2022.934235. View Source

Scaffold Differentiation: Furopyran‑dione vs. Furanone

Cyclogregatin formally derives from Gregatin A via demethylation and cyclization, resulting in a rigid furo[2,3‑b]pyran‑3,4‑dione ring system (C15H18O4, MW 262.30) absent in the open‑chain furanone gregatins [1]. Attempts to chemically convert Gregatin A into Cyclogregatin under p‑toluenesulfonic acid or pyridinium tosylate conditions were unsuccessful, indicating that Cyclogregatin is not an isolation artifact but a genuinely distinct metabolite [1]. The 2012 total synthesis and structure‑revision study confirmed the cyclized connectivity and established the relative configuration of the hexadienyl side‑chain and quaternary methyl group [3]. This cyclized scaffold correlates with the observed QS activity inversion (potent in C. violaceum, inactive in P. aeruginosa) that is not seen for the non‑cyclized gregatins [2].

Scaffold Identity

Class-level

Furo[2,3‑b]pyran‑3,4‑dione (cyclized) vs. 3‑acyl‑5‑methoxy‑2(5H)‑furanone (non‑cyclized)

Scaffold topology may underpin divergent QS and antimicrobial profiles; SAR probe context

Interconversion not achievable; confirmed by total synthesis

Evidence Dimension	Core scaffold structure
Target Compound Data	Furo[2,3‑b]pyran‑3,4‑dione (cyclized) with a 1,3‑hexadienyl side chain at C‑2 and a quaternary methyl group at C‑2
Comparator Or Baseline	Gregatins A–D: 3‑acyl‑5‑methoxy‑2(5H)‑furanone core (non‑cyclized); Aspertetronins: related 3‑acyl‑5‑methoxy‑2(5H)‑furanone core
Quantified Difference	Qualitative scaffold difference (cyclized vs. non‑cyclized); confirmed by X‑ray/NMR and inability to interconvert under acidic conditions
Conditions	Structural elucidation by UV, IR, ¹H/¹³C NMR, MS, and spin‑decoupling experiments; total synthesis via Seebach–Fráter methodology

Why This Matters

The distinct cyclized scaffold provides a unique topology for interaction with biological targets, explaining the divergent QS and antimicrobial profiles, and offers a privileged starting point for structure‑based optimization that cannot be obtained by derivatizing the non‑cyclized gregatin core.

• [1] Anke H, Casser I, Schrage M, Steglich W. Cyclogregatin, a new metabolite from Aspergillus panamensis. J Antibiot (Tokyo). 1988 Nov;41(11):1681-4. doi: 10.7164/antibiotics.41.1681. View Source
• [2] Jeppesen KD, et al. Gregatins, a Group of Related Fungal Secondary Metabolites, Inhibit Aspects of Quorum Sensing in Gram-Negative Bacteria. Front Microbiol. 2022 Jul 5;13:934235. doi: 10.3389/fmicb.2022.934235. View Source
• [3] Burghart-Stoll H, Brückner R. Total Syntheses of the Gregatins A–D and Aspertetronin A: Structure Revisions of These Compounds and of Aspertetronin B, Together with Plausible Structure Revisions of Gregatin E, Cyclogregatin, Graminin A, the Penicilliols A and B, and the Huaspenones A and B. Eur J Org Chem. 2012;2012:3978-4017. doi: 10.1002/ejoc.201200207. View Source

Physicochemical and Solubility Profile

Cyclogregatin is a colorless solid with a melting point of 150–155 °C, soluble in MeOH, Me2CO, and CHCl3, but poorly soluble in water [1]. These properties differ from Gregatin A, which is an oil under standard conditions and exhibits different chromatographic behavior on silica gel (cyclogregatin elutes with pure CH2Cl2, whereas Gregatin A requires CHCl3‑Me2CO 98:2 for elution) [1]. The melting point is substantially higher than that reported for many non‑cyclized gregatin derivatives, reflecting the rigidified scaffold [1].

Physicochemical Profile

Supporting evidence

mp 150–155 °C; colorless solid; soluble in MeOH, Me2CO, CHCl3; poorly water‑soluble; distinct TLC behavior

Solid‑state form may simplify handling and formulation; chromatographic identity check

Gregatin A is an oil; TLC with vanillin‑H2SO4 (orange)

Evidence Dimension	Physicochemical properties (melting point, solubility, chromatography)
Target Compound Data	mp 150–155 °C; soluble in MeOH, Me2CO, CHCl3; poorly water‑soluble; elutes with CH2Cl2 on silica gel
Comparator Or Baseline	Gregatin A: oily consistency; elutes with CHCl3‑Me2CO (98:2) on silica gel
Quantified Difference	Qualitative differences in physical state (solid vs. oil) and chromatographic retention
Conditions	Purification by silica gel chromatography; TLC monitored with vanillin‑H2SO4 spray (orange color for Cyclogregatin)

Why This Matters

The solid‑state nature and higher melting point of Cyclogregatin, compared to the oily Gregatin A, can simplify handling, formulation, and analytical characterization in laboratory settings, reducing solvent‑handling requirements during stock solution preparation.

• [1] Anke H, Casser I, Schrage M, Steglich W. Cyclogregatin, a new metabolite from Aspergillus panamensis. J Antibiot (Tokyo). 1988 Nov;41(11):1681-4. doi: 10.7164/antibiotics.41.1681. View Source

Research and Industrial Applications of Cyclogregatin

QS Inhibitor Screening in C. violaceum Models

Cyclogregatin, with an IC50 of 26 µM for violacein QS inhibition in C. violaceum, is markedly more potent than Gregatin A (344 µM) and Gregatin D (210 µM) [2]. Researchers requiring a gregatin‑family QS inhibitor with the strongest activity in this model system should select Cyclogregatin over other gregatins. Its viability‑sparing profile (IC50 for viability >1 mM) makes it suitable for long‑term QS studies where cytotoxicity must be excluded [2].

Selectivity Profiling Across Gram‑Negative QS Systems

Cyclogregatin is active as a QS inhibitor in C. violaceum (IC50 26 µM) but completely inactive in P. aeruginosa lasB‑GFP, rhlA‑GFP, and pqsA‑GFP reporters (>500 µM) [2]. This divergent profile makes Cyclogregatin an ideal probe for discerning species‑specific QS pathways and for use as a negative control in P. aeruginosa QS inhibitor screening campaigns, where Gregatin A and D are active [2].

SAR Studies on Cyclized Tetronic Acid Scaffolds

The cyclized furo[2,3‑b]pyran‑3,4‑dione scaffold of Cyclogregatin is chemically distinct from the non‑cyclized furanone core of the gregatins and aspertetronins [1][3]. Medicinal chemists engaged in SAR optimization of tetronic acid derivatives can use Cyclogregatin as the sole natural starting point for exploring how ring‑closure affects biological activity, QS selectivity, and physicochemical properties, given that synthetic interconversion with Gregatin A has been shown to be non‑trivial [1].

Attenuated‑Activity Antimicrobial Reference Compound

Cyclogregatin displays broad‑spectrum antimicrobial activity but with MIC values systematically 5‑ to 10‑fold higher than Gregatin A across sensitive strains (e.g., B. brevis: Cyclogregatin 10 µg/mL vs. Gregatin A 1 µg/mL) [1]. This consistent attenuation makes Cyclogregatin useful as a low‑potency comparator in antimicrobial susceptibility testing, for detecting synergistic effects with other agents, or for experiments where complete growth inhibition by Gregatin A at low concentrations would obscure mechanistic readouts.

Application

Selection Property

Validation Focus

C. violaceum QS inhibitor screening

Violacein production inhibition context

Viability‑sparing QS inhibition; IC50 vs. viability review

Gram‑negative QS selectivity profiling

C. violaceum‑active, P. aeruginosa‑inactive profile

Species‑specific QS pathway discrimination; negative control fit

Cyclized tetronic acid SAR studies

Unique furopyran‑dione scaffold

Scaffold‑driven QS and antimicrobial SAR; synthetic derivatization potential

Antimicrobial susceptibility comparator

Systematically higher MIC vs. Gregatin A

Low‑potency comparator for synergy detection and mechanistic studies

• [1] Anke H, Casser I, Schrage M, Steglich W. Cyclogregatin, a new metabolite from Aspergillus panamensis. J Antibiot (Tokyo). 1988 Nov;41(11):1681-4. doi: 10.7164/antibiotics.41.1681. View Source
• [2] Jeppesen KD, et al. Gregatins, a Group of Related Fungal Secondary Metabolites, Inhibit Aspects of Quorum Sensing in Gram-Negative Bacteria. Front Microbiol. 2022 Jul 5;13:934235. doi: 10.3389/fmicb.2022.934235. View Source
• [3] Burghart-Stoll H, Brückner R. Total Syntheses of the Gregatins A–D and Aspertetronin A: Structure Revisions of These Compounds and of Aspertetronin B, Together with Plausible Structure Revisions of Gregatin E, Cyclogregatin, Graminin A, the Penicilliols A and B, and the Huaspenones A and B. Eur J Org Chem. 2012;2012:3978-4017. doi: 10.1002/ejoc.201200207. View Source